Cas no 2248306-24-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(oxan-4-yl)-1,2-oxazole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(oxan-4-yl)-1,2-oxazole-3-carboxylate
• CAS No: 2248306-24-1
• MF: C₁₇H₁₄N₂O₆
• MW: 342.302864551544
• CID: 6219822
• PubChem ID: 165731151
• Update Time: 2025-05-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(oxan-4-yl)-1,2-oxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6525437
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(oxan-4-yl)-1,2-oxazole-3-carboxylate
• 2248306-24-1

• Inchi： 1S/C17H14N2O6/c20-15-11-3-1-2-4-12(11)16(21)19(15)25-17(22)13-9-14(24-18-13)10-5-7-23-8-6-10/h1-4,9-10H,5-8H2
• InChI Key： JYBIKENFSGHBLX-UHFFFAOYSA-N
• SMILES： O1CCC(C2=CC(C(=O)ON3C(C4C=CC=CC=4C3=O)=O)=NO2)CC1

Computed Properties

• Exact Mass: 342.08518617g/mol
• Monoisotopic Mass: 342.08518617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 98.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(oxan-4-yl)-1,2-oxazole-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(oxan-4-yl)-1,2-oxazole-3-carboxylate (CAS No: 2248306-24-1) and Its Emerging Applications in Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(oxan-4-yl)-1,2-oxazole-3-carboxylate, identified by its CAS number 2248306-24-1, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic compound features a complex structural framework that combines an isoindole core with an oxazole moiety, linked through an ester group. Such structural motifs have garnered considerable attention due to their ability to modulate biological pathways and exhibit diverse pharmacological activities.

Recent advancements in medicinal chemistry have highlighted the importance of multifunctional scaffolds in drug discovery. The presence of both the isoindole and oxazole rings in this compound provides a unique chemical landscape that can interact with biological targets in multiple ways. The dioxo group introduces electrophilic centers, while the carboxylate functionality enhances solubility and binding affinity. These features make the compound a promising candidate for further exploration in the development of novel therapeutic agents.

One of the most compelling aspects of this molecule is its potential as a scaffold for drug design. The isoindole ring is known for its presence in several bioactive natural products and pharmaceuticals, exhibiting properties such as anti-inflammatory, antimicrobial, and anticancer activities. By incorporating it into a more complex structure, researchers can fine-tune its interactions with biological targets. The oxazole ring, on the other hand, is frequently encountered in biologically active compounds due to its ability to engage in hydrogen bonding and metal coordination. The combination of these two motifs in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(oxan-4-yl)-1,2-oxazole-3-carboxylate suggests a broad spectrum of possible applications.

Current research in chemical biology increasingly emphasizes the role of heterocyclic compounds in modulating enzyme activity and receptor binding. The structural complexity of this compound allows for selective interactions with proteins and nucleic acids, making it an attractive candidate for enzyme inhibition or receptor agonism. For instance, studies have shown that derivatives of isoindole can exhibit inhibitory effects on certain kinases and transcription factors, which are key targets in oncology research. Similarly, oxazole-based compounds have demonstrated efficacy in treating inflammatory diseases by modulating cytokine production.

The 5-(oxan-4-yl) substituent further enhances the pharmacological profile of this molecule by introducing an oxygen-rich moiety that can engage in hydrogen bonding networks. This feature is particularly valuable in drug design, as hydrogen bonding interactions are crucial for ligand-receptor binding affinity and specificity. Additionally, the oxygen atoms can participate in hydrophobic interactions or form coordination bonds with metal ions, expanding the compound’s potential biological roles.

In vitro studies have begun to explore the biochemical properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(oxan-4-y)-1,2 oxazole -3 carboxylate (CAS No: 2248306 -24 -1). Initial assays have revealed promising activity against certain enzymes implicated in metabolic disorders and cancer progression. The compound’s ability to inhibit key enzymes such as cyclooxygenases or lipoxygenases has been observed under controlled experimental conditions. Furthermore, its interaction with membrane-bound receptors has been investigated using computational modeling techniques.

The synthesis of this compound presents an intriguing challenge due to its complex stereochemistry and multiple functional groups. Advanced synthetic methodologies have been employed to construct the desired framework efficiently while maintaining high enantiomeric purity. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation play a crucial role in achieving this goal. The development of scalable synthetic routes is essential for future preclinical studies and commercialization efforts.

From a computational chemistry perspective, 1,3 -dioxo - 2,3 -dihydro - 1 H - isoindol - 2 - yl 5 - ( oxan - 4 - yl ) - 1,2 oxazole - 3 carboxylate ( CAS No : 2248306 -24 -1) offers a rich system for studying molecular interactions through quantum mechanical calculations and molecular dynamics simulations. These computational approaches provide insights into how the compound’s structure influences its binding affinity and selectivity toward biological targets. By leveraging machine learning algorithms trained on experimental data, researchers can predict optimal modifications to enhance its pharmacological properties further.

The integration of this compound into drug discovery pipelines requires collaboration across multiple disciplines—organic chemistry, medicinal chemistry, biochemistry, pharmacology, and computational biology . Each discipline contributes unique expertise that collectively advances our understanding of how small molecules interact with living systems . As high-throughput screening technologies continue to evolve, compounds like 1,3 -dioxo - 2,3 dihydro - 1 H isoindol - 2 yl 5 ( oxan )